Cas no 1213064-22-2 ((2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol
• CAS No: 1213064-22-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5595041
• PubChem ID: 96854847
• Update Time: 2025-05-22

(2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(3-QUINOLYL)ETHAN-1-OL
• 3-Quinolineethanol, β-amino-, (βR)-
• (2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol

• Inchi： 1S/C11H12N2O/c12-10(7-14)9-5-8-3-1-2-4-11(8)13-6-9/h1-6,10,14H,7,12H2/t10-/m0/s1
• InChI Key： AUOKKHGRUJEZQX-JTQLQIEISA-N
• SMILES： C(O)[C@H](N)C1=CC2C(N=C1)=CC=CC=2

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 408.1±30.0 °C(Predicted)
• pka: 12.23±0.10(Predicted)

Additional information on (2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol (CAS No. 1213064-22-2)

The compound (2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol, with the CAS number 1213064-22-2, is a chiral amino alcohol derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a quinoline scaffold, a heterocyclic aromatic ring system, which is known for its diverse biological activities. The presence of both an amino group and a hydroxyl group in the structure makes it a versatile intermediate for the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for chiral building blocks like (2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol has surged due to their critical role in the design of enantioselective drugs. Researchers are increasingly focusing on asymmetric synthesis and stereoselective reactions to produce optically pure compounds, which are essential for reducing side effects and improving drug efficacy. This compound, with its well-defined stereochemistry, is a prime example of such a building block.

The quinoline moiety in (2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol is particularly noteworthy. Quinoline derivatives are widely explored for their antimicrobial, antifungal, and anticancer properties. This has led to a growing interest in the compound as a potential precursor for novel therapeutics. For instance, quinoline-based drugs like chloroquine and hydroxychloroquine have been extensively studied, albeit for different applications, highlighting the versatility of this structural motif.

From a synthetic perspective, (2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol can be prepared via reductive amination or enzymatic resolution methods. The choice of synthesis route often depends on the desired enantiomeric purity and scalability requirements. Recent advancements in biocatalysis and green chemistry have further optimized the production of such compounds, aligning with the global push for sustainable and environmentally friendly manufacturing processes.

One of the most frequently asked questions in online forums and academic discussions is: "What are the applications of (2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol in drug discovery?" The answer lies in its utility as a pharmacophore—a molecular framework that imparts specific biological activity. By modifying the quinoline ring or the amino alcohol side chain, researchers can develop compounds with tailored properties, such as improved bioavailability or target specificity.

Another hot topic is the role of (2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol in neurological research. Some studies suggest that quinoline derivatives may interact with neurotransmitter receptors, making them potential candidates for treating neurodegenerative diseases like Alzheimer's or Parkinson's. While this area is still under investigation, the compound's structural features make it a promising subject for further study.

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To summarize, (2R)-2-amino-2-(quinolin-3-yl)ethan-1-ol (CAS No. 1213064-22-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its chiral nature, combined with the bioactive quinoline scaffold, positions it as a valuable asset in modern drug development. As research continues to uncover new uses for this molecule, its importance in the scientific community is likely to grow even further.